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Compound of Interest

Compound Name: 1,6-Octadiene

Cat. No.: B1609464 Get Quote

Essential Safety and Handling Guide for 1,6-
Octadiene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1,6-Octadiene. Adherence to these guidelines is critical for

ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Key Safety Data
1,6-Octadiene is a highly flammable liquid and vapor that can cause skin and eye irritation. It

may be fatal if swallowed and enters the airways.[1] The following table summarizes key

quantitative data for 1,6-Octadiene and its common isomer, 1,7-Octadiene, for risk assessment

and procedural planning.
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Property 1,6-Octadiene 1,7-Octadiene Notes

Molecular Formula C₈H₁₄ C₈H₁₄

Both are isomers with

the same molecular

weight.

Molecular Weight 110.20 g/mol [2] 110.20 g/mol

Appearance
Colorless to light

yellow liquid[3]
Light yellow liquid[3]

Odor Odorless[3] Odorless[3]

The lack of odor

means it cannot be

detected by smell,

requiring other

monitoring methods.

Boiling Point 114-116 °C[4]
114 - 121 °C @ 760

mmHg[3]

High volatility

contributes to the

presence of

flammable vapors.

Melting Point Not available -70 °C / -94 °F[3]

Remains liquid at

standard laboratory

temperatures.

Flash Point

Highly Flammable

(Classified as Flam.

Liq. 2)[2]

9 °C / 48.2 °F[3]

Vapors can ignite at or

above this

temperature.[3]

Density
0.738 g/cm³

(Predicted)[4]
Not available Lighter than water.

Vapor Pressure

1.7–2.4 mmHg at

25°C (for a similar

monoterpene)[1]

Not available

Vapors are heavier

than air and can travel

to an ignition source.

[5]

Solubility in Water Practically insoluble[1] Not available

In case of a spill, it will

not mix with water and

may float.
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GHS Hazard

Statements

H225: Highly

flammable liquid and

vapor[2]

H225: Highly

flammable liquid and

vapor[5]

Requires stringent fire

safety measures.

H304: May be fatal if

swallowed and enters

airways[5]

Aspiration hazard. Do

not induce vomiting if

ingested.[3][6]

H412: Harmful to

aquatic life with long

lasting effects[5]

Avoid release into the

environment.[6][7][8]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is the first line of defense when handling 1,6-Octadiene. The

following workflow outlines the decision-making process for choosing the correct protective

gear.
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Diagram 1: PPE Selection Workflow for 1,6-Octadiene
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- Flammability

- Skin/Eye Irritation
- Aspiration Hazard

Eye Protection:
Chemical splash goggles required.
Add face shield for splash potential.

Hand Protection:
- Nitrile or Viton gloves recommended.

- Check manufacturer's compatibility data.
- Double glove for extended contact.

Body Protection:
- Flame-resistant lab coat.

- Chemical-resistant apron for large quantities.

Respiratory Protection:
- Use in a well-ventilated area or fume hood.

- Consider respirator if ventilation is inadequate.

Inspect PPE for damage before use.

Don PPE correctly.

Proceed with handling.
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Experimental Protocol for PPE Selection:

Eye and Face Protection: Always wear chemical splash goggles. If there is a significant risk

of splashing, a face shield must be worn in addition to goggles.[3]

Hand Protection:

For incidental contact, single-use nitrile gloves are generally acceptable.

For extended contact or immersion, heavy-duty Viton™ or nitrile gloves are

recommended.

Crucially, always consult the glove manufacturer's specific chemical resistance data for

1,6-Octadiene to determine breakthrough times and degradation ratings.

Inspect gloves for any signs of degradation or puncture before each use.

Skin and Body Protection: A flame-resistant lab coat is mandatory. For operations involving

larger quantities where splashes are possible, a chemical-resistant apron should be worn

over the lab coat.

Respiratory Protection: Handle 1,6-Octadiene in a well-ventilated area, preferably within a

certified chemical fume hood.[3] If engineering controls are not sufficient to maintain

exposure below acceptable levels, a NIOSH-approved respirator with organic vapor

cartridges may be necessary.

Safe Handling and Operational Plan
Experimental Protocol for Safe Handling:

Preparation:

Ensure a certified chemical fume hood is operational.

Clear the work area of all unnecessary items and ignition sources (e.g., hot plates, open

flames, spark-producing equipment).[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC129351000&countryCode=US&language=en
https://www.benchchem.com/product/b1609464?utm_src=pdf-body
https://www.benchchem.com/product/b1609464?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC129351000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC129351000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ground and bond all metal containers and transfer equipment to prevent static discharge.

[3]

Have a spill kit readily accessible. The kit should contain an inert absorbent material such

as vermiculite, sand, or earth.[3]

Locate the nearest emergency eyewash station and safety shower and confirm they are

unobstructed.[3]

Handling:

Wear the appropriate PPE as determined in the previous section.

Dispense the smallest amount of 1,6-Octadiene necessary for the procedure.

Keep containers tightly closed when not in use to minimize the release of flammable

vapors.[3]

Use only non-sparking tools when opening or handling containers.[3]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation

persists.[6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[3][6]

Spill and Emergency Response
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Experimental Protocol for Spill Cleanup:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid creating sparks from electrical

switches.

Eliminate Ignition Sources: Remove all sources of ignition from the area.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

(vermiculite, sand, or earth). Do not use combustible materials like paper towels to absorb

the bulk of the spill.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a labeled, sealed container for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water.

Waste Disposal: Dispose of the contaminated materials as hazardous waste according to the

disposal plan.

Disposal Plan
1,6-Octadiene and any materials contaminated with it must be treated as hazardous waste.
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Diagram 2: 1,6-Octadiene Waste Disposal Workflow
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Experimental Protocol for Waste Disposal:

Waste Segregation:

Collect all liquid waste containing 1,6-Octadiene in a dedicated, properly labeled, and

sealed waste container.

Collect all solid waste contaminated with 1,6-Octadiene (e.g., gloves, absorbent

materials, paper towels) in a separate, clearly labeled, and sealed container.

Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full

chemical name "1,6-Octadiene," and the associated hazards (Flammable Liquid).

Storage: Store hazardous waste containers in a designated, well-ventilated, and cool

secondary containment area away from incompatible materials, particularly oxidizing agents.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not dispose of 1,6-Octadiene down the drain or in regular trash.[3][6][7][8] All

disposal must be in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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